Cas no 68972-46-3 (1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(1-methoxyethyl)pyrimidine-2,4-dione)

• Product Name: 1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(1-methoxyethyl)pyrimidine-2,4-dione
• CAS No: 68972-46-3
• MF: C₁₂H₁₈N₂O₇
• MW: 302.280523777008
• CID: 2676977
• Update Time: 2023-08-06

1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(1-methoxyethyl)pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methoxyethyl)uridine
• 5-(1-methoxy-ethyl)-uridine
• 1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(1-methoxyethyl)pyrimidine-2,4-dione

• Inchi： 1S/C12H18N2O7/c1-5(20-2)6-3-14(12(19)13-10(6)18)11-9(17)8(16)7(4-15)21-11/h3,5,7-9,11,15-17H,4H2,1-2H3,(H,13,18,19)/t5?,7-,8-,9-,11-/m1/s1
• InChI Key： FWHJEQAPBVIXCA-CWUIGSMPSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C(C(C)OC)=C1)=O)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 467
• XLogP3: -1.9
• Topological Polar Surface Area: 129